Radium-226

• CAS No.: 13982-63-3
• Molecular Formula: Ra
• Molecular Weight: 226.02541 g/mol
• IUPAC Name: radium-226
• InChI: InChI=1S/Ra/i1+0
• InChI Key: HCWPIIXVSYCSAN-IGMARMGPSA-N
• SMILES: [Ra]
• Isomeric SMILES: [226Ra]
• boiling_point: 1737 °C /Radium metal/
• Color/Form: Brilliant white metal; body-centered cubic structure. /Radium metal/; Luminescent /Radium metal/
• density: 5.5 g/cu cm /Radium metal/
• melting_point: 700 °C /Radium metal/
• Synonyms: 226Ra radioisotope; Ra-226 radioisotope; Radium-226

Description

Radium-226 is an organic molecular entity.

Mechanism of Action

Data from beagle experiments and radium dial painters were used to derive two-mutation carcinogenesis models for bone cancer induced by the bone-seeking radionuclides radium, strontium and plutonium. For all data, the model fits indicate that at low doses both mutation rates depend linearly and equally strongly on dose rate. For the high-LET alpha-particle emitters, a cell killing term reduces the second mutation rate at high dose rates. In all cases, the combined effect of both mutation rates is a linear-quadratic dose-effect relationship for cancer at low doses. This behavior may lead to experimental data that could be mistaken as showing a threshold below which no cancers are induced. Derived parameters such as toxicity ratios and tumor growth times compare well with values reported in the literature. Furthermore, results for plutonium indicate that rapid burial of the nuclide in the growing bones of juvenile beagles leads to a significant reduction of its toxicity, as was suggested previously. ... /Bone seeking nuclides/